Cas no 6035-49-0 (Dimethylfraxetin)

• Product Name: Dimethylfraxetin
• CAS No: 6035-49-0
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• MDL: MFCD00145039
• CID: 508369
• PubChem ID: 3083928
• Update Time: 2025-04-19

Dimethylfraxetin Chemical and Physical Properties

Names and Identifiers

• 6,7,8-Trimethoxy-2H-chromen-2-one
• Dimethylfraxetin
• 2H-1-Benzopyran-2-one,6,7,8-trimethoxy-
• 6,7,8-trimethoxychromen-2-one
• 6,7,8-Trimethoxycoumarin
• DIMETHYLFRAXETIN, O,O-(P)
• DIMETHYLFRAXETIN, O,O-(P) PrintBack
• Fraxetin dimethyl ether
• 6,7,8-Trimethoxy-2H-1-benzopyran-2-one
• [ "" ]
• Fraxidin Methyl Ether
• 6,7,8,-trimethoxycoumarin
• KBio1_001126
• Spectrum_000635
• SpecPlus_000086
• 2H-Benzopyran-2-one, 6,7,8-trimethoxy-
• Spectrum5_000124
• Spectrum4_001392
• Spectrum2_000357
• Spectrum3_000111
• 2H-1-Benzopyran-2-one, 6,7,8-trimethoxy-
• BSPBio_001722
• SPECTRUM100572
• KBioSS_001115
• KBioGR_001744
• DivK1c_006182
• SPBio_000453
• BRD-K66944906-001-01-8
• NCGC00095436-01
• SR-05000002478
• CCG-38632
• HMS3749G11
• CS-7783
• FT-0688280
• MS-23367
• BDBM50428439
• MFCD00145039
• NCGC00095436-02
• CHEBI:93172
• HY-N0085
• NCGC00179059-01
• InChI=1/C12H12O5/c1-14-8-6-7-4-5-9(13)17-10(7)12(16-3)11(8)15-2/h4-6H,1-3H
• KBio2_006251
• 6,7,8-Trimethoxycoumarin;Fraxetin dimethyl ether
• KBio2_001115
• SR-05000002478-1
• Q27164894
• Di-O-methylfraxetin
• AKOS016009536
• SCHEMBL2464275
• KBio2_003683
• 6,7,8-trimethoxy-1-benzopyran-2-one
• SDCCGMLS-0066335.P001
• CHEMBL253551
• DTXSID00209112
• AC-34018
• KBio3_000862
• 6035-49-0
• RAYQKHLZHPFYEJ-UHFFFAOYSA-N
• DB-333286

• MDL： MFCD00145039
• Inchi： 1S/C12H12O5/c1-14-8-6-7-4-5-9(13)17-10(7)12(16-3)11(8)15-2/h4-6H,1-3H3
• InChI Key： RAYQKHLZHPFYEJ-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=C(C(=C(C1=2)OC)OC)OC)=O

Computed Properties

• Exact Mass: 236.06800
• Monoisotopic Mass: 236.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• Molecular Weight: 236.22
• XLogP3: 1.8

Experimental Properties

• Color/Form: Cryst.
• Density: 1.249
• Melting Point: 104-105 ºC
• Boiling Point: 405.9 ℃ at 760 mmHg
• Flash Point: 183.3ºC
• Refractive Index: 1.5140 (estimate)
• Solubility: 生物体外In Vitro:DMSO溶解度125 mg/mL(529.17 mM;Need ultrasonic and warming需要超声波和加热)
• PSA: 57.90000
• LogP: 1.81880

Dimethylfraxetin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： S22; S45
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
• Natural Products and Extracts Plant Extracts Plant based Platypodium elegans
• Other Chemical Reagents